molecular formula C19H19NO4 B8715420 Dibenzyl azetidine-1,2-dicarboxylate

Dibenzyl azetidine-1,2-dicarboxylate

Cat. No. B8715420
M. Wt: 325.4 g/mol
InChI Key: VJXZMUBDIAXAPH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Dibenzyl azetidine-1,2-dicarboxylate is a useful research compound. Its molecular formula is C19H19NO4 and its molecular weight is 325.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality Dibenzyl azetidine-1,2-dicarboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Dibenzyl azetidine-1,2-dicarboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Dibenzyl azetidine-1,2-dicarboxylate

Molecular Formula

C19H19NO4

Molecular Weight

325.4 g/mol

IUPAC Name

dibenzyl azetidine-1,2-dicarboxylate

InChI

InChI=1S/C19H19NO4/c21-18(23-13-15-7-3-1-4-8-15)17-11-12-20(17)19(22)24-14-16-9-5-2-6-10-16/h1-10,17H,11-14H2

InChI Key

VJXZMUBDIAXAPH-UHFFFAOYSA-N

Canonical SMILES

C1CN(C1C(=O)OCC2=CC=CC=C2)C(=O)OCC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

Benzyl azetidine-2-carboxylate (4.0 g, 21 mmol) and potassium carbonate (5 g, 36 mmol) in a mixture of 1,4-dioxane (25 ml) and water (30 ml) was treated with benzyl chloroformate (3 ml, 21 mmol) at room temperature for 6 hours. Piperazine (5 drops) was added and the mixture was stirred for additional 0.5 hour. The organic volatiles were removed in vacuo and the residue was partitioned between ethyl acetate and 2 N HCl solution. The upper layer was washed with brine and dried over MgSO4. Removal of solvents afforded the desired compound (6.8 g, Yield: 96%). MS (DCI/NH3) m/z 278 (M+H)+.
Quantity
4 g
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Three
Yield
96%

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